Cas no 177094-46-1 (1,3-Dichloro-5-(dodecyloxy)benzene)

• Product Name: 1,3-Dichloro-5-(dodecyloxy)benzene
• CAS No: 177094-46-1
• MF: C₁₈H₂₈Cl₂O
• MW: 331.320323944092
• CID: 2782757
• Update Time: 2023-08-07

1,3-Dichloro-5-(dodecyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• (3,5-Dichlorophenyl)dodecyl ether
• 1,3-DICHLORO-5-(DODECYLOXY)BENZENE
• 1,3-Dichloro-5-(dodecyloxy)benzene

• Inchi： 1S/C18H28Cl2O/c1-2-3-4-5-6-7-8-9-10-11-12-21-18-14-16(19)13-17(20)15-18/h13-15H,2-12H2,1H3
• InChI Key： KBHKJJYCYTZCBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCCCCCCCCCCCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 225
• XLogP3: 8.7
• Topological Polar Surface Area: 9.2